Cas no 871332-88-6 (3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid)
871332-88-6 structure
Product Name:3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid
CAS No:871332-88-6
MF:C10H13BN2O5
MW:252.031622648239
MDL:MFCD07783880
CID:719324
PubChem ID:44784900
Update Time:2024-10-26
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Propylcarbamoyl)-5-nitrophenylboronic acid
- 3-(n-Propylcarbamoyl)-5-nitrobenzeneboronic acid
- [3-nitro-5-(propylcarbamoyl)phenyl]boronic acid
- 3-(N-PROPYLAMINOCARBONYL)-5-NITROPHENYLBORONIC ACID
- Boronic acid,B-[3-nitro-5-[(propylamino)carbonyl]phenyl]-
- 3-(n-PropylcarbaMoyl)-5-nitrobenzeneboronic acid, 98%
- N-propyl 3-borono-5-nitrobenzamide
- (3-nitro-5-(propylcarbamoyl)phenyl)boronic acid
- [3-nitro-5-[oxo(propylamino)methyl]phenyl]boronic acid
- Boronic acid, B-[3-nitro-5-[(propylamino)carbonyl]phenyl]-
- DB-021744
- BS-24084
- MFCD07783880
- 3-NITRO-5-(PROPYLCARBAMOYL)PHENYLBORONIC ACID
- CS-0175947
- 871332-88-6
- DTXSID40660687
- AKOS015839621
- 3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid
-
- MDL: MFCD07783880
- Inchi: 1S/C10H13BN2O5/c1-2-3-12-10(14)7-4-8(11(15)16)6-9(5-7)13(17)18/h4-6,15-16H,2-3H2,1H3,(H,12,14)
- InChI Key: HNHYFGGDBCBQMF-UHFFFAOYSA-N
- SMILES: B(C1=CC(C(NCCC)=O)=CC([N+]([O-])=O)=C1)(O)O
Computed Properties
- Exact Mass: 252.09200
- Monoisotopic Mass: 252.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
Experimental Properties
- Density: 1.334
- Melting Point: 190-192℃
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.566
- PSA: 115.38000
- LogP: 0.32850
- Vapor Pressure: Not available
- pka: 6.27±0.10(Predicted)
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120011-100g |
3-(Propylcarbamoyl)-5-nitrophenylboronic acid |
871332-88-6 | 95% | 100g |
$998.00 | 2023-08-31 | |
| TRC | P834510-100mg |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid |
871332-88-6 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | P834510-250mg |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid |
871332-88-6 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | P834510-500mg |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid |
871332-88-6 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | P834510-1g |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid |
871332-88-6 | 1g |
$98.00 | 2023-05-17 | ||
| abcr | AB270956-1 g |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid; 98% |
871332-88-6 | 1g |
€93.00 | 2023-04-26 | ||
| abcr | AB270956-5 g |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid; 98% |
871332-88-6 | 5g |
€144.00 | 2023-04-26 | ||
| abcr | AB270956-25 g |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid; 98% |
871332-88-6 | 25g |
€297.00 | 2023-04-26 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52708-1g |
3-(n-Propylcarbamoyl)-5-nitrobenzeneboronic acid, 98% |
871332-88-6 | 98% | 1g |
¥6762.00 | 2023-03-16 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52708-250mg |
3-(n-Propylcarbamoyl)-5-nitrobenzeneboronic acid, 98% |
871332-88-6 | 98% | 250mg |
¥2114.00 | 2023-03-16 |
3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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